Cas no 2167455-03-8 (5-Fluoro-3-methoxy-2-nitrobenzonitrile)

• Product Name: 5-Fluoro-3-methoxy-2-nitrobenzonitrile
• CAS No: 2167455-03-8
• MF: C₈H₅FN₂O₃
• MW: 196.135305166245
• CID: 6794377
• PubChem ID: 154791986
• Update Time: 2025-05-20

5-Fluoro-3-methoxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• SY278101
• MFCD32876835
• 5-Fluoro-3-methoxy-2-nitrobenzonitrile
• D96190
• 2167455-03-8

• Inchi： 1S/C8H5FN2O3/c1-14-7-3-6(9)2-5(4-10)8(7)11(12)13/h2-3H,1H3
• InChI Key： GPAQQSIARCNYTP-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(=C(C=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.02842019g/mol
• Monoisotopic Mass: 196.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.8Ų

Additional information on 5-Fluoro-3-methoxy-2-nitrobenzonitrile

5-Fluoro-3-methoxy-2-nitrobenzonitrile (CAS No. 2167455-03-8): An Overview of Its Synthesis, Properties, and Applications

5-Fluoro-3-methoxy-2-nitrobenzonitrile (CAS No. 2167455-03-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by the presence of a fluoro, methoxy, and nitro substituent on a benzonitrile backbone, which imparts distinct physical and chemical properties.

The synthesis of 5-Fluoro-3-methoxy-2-nitrobenzonitrile typically involves a multi-step process that begins with the nitration of 5-fluoro-3-methoxybenzonitrile. The nitration step is crucial as it introduces the nitro group at the 2-position of the benzene ring. This reaction can be achieved using a mixture of nitric and sulfuric acids under controlled conditions to ensure high yields and selectivity. Subsequent purification steps, such as recrystallization or column chromatography, are employed to obtain the pure compound.

In terms of physical properties, 5-Fluoro-3-methoxy-2-nitrobenzonitrile is a solid at room temperature with a melting point ranging from 100 to 110°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound's molecular weight is approximately 217.14 g/mol, and its density is around 1.4 g/cm³.

The chemical reactivity of 5-Fluoro-3-methoxy-2-nitrobenzonitrile is influenced by the presence of the fluoro, methoxy, and nitro substituents. The fluoro group enhances the electron-withdrawing effect, making the compound more susceptible to nucleophilic attack. The methoxy group, on the other hand, provides electron-donating properties that can stabilize intermediate species during reactions. The nitro group introduces additional reactivity through its strong electron-withdrawing nature and can be reduced to amino groups under appropriate conditions.

In the pharmaceutical industry, 5-Fluoro-3-methoxy-2-nitrobenzonitrile has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for developing new drugs with improved pharmacological profiles. For instance, researchers have utilized this compound to synthesize novel antifungal agents that exhibit enhanced activity against drug-resistant strains of fungi. Additionally, its use in the development of anti-inflammatory drugs has been investigated due to its ability to modulate specific biological pathways.

In materials science, 5-Fluoro-3-methoxy-2-nitrobenzonitrile has been studied for its potential applications in organic electronics and photovoltaic devices. The presence of the nitrile group makes it an excellent electron acceptor, which can be leveraged to design materials with tailored electronic properties. Recent advancements in this area have led to the development of new organic semiconductors that incorporate this compound as a key building block.

The environmental impact of 5-Fluoro-3-methoxy-2-nitrobenzonitrile is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential risks. Studies have shown that this compound can be biodegraded under certain conditions, although further research is needed to fully understand its environmental fate and effects.

In conclusion, 5-Fluoro-3-methoxy-2-nitrobenzonitrile (CAS No. 2167455-03-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for scientists and engineers alike.